![molecular formula C14H9N5OS2 B2950507 N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide CAS No. 1207000-01-8](/img/structure/B2950507.png)
N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide is a chemical compound that has gained significant attention among researchers due to its potential therapeutic properties. The compound, also known as BPTC, has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide acts as a positive allosteric modulator of GABA-A receptors, which are ligand-gated ion channels that mediate the inhibitory effects of the neurotransmitter GABA in the central nervous system. This compound binds to a specific site on the receptor, which enhances the binding of GABA to its own site, resulting in an increase in the inhibitory effects of GABA. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, this compound enhances the inhibitory effects of GABA, resulting in anxiolytic and sedative effects. At higher concentrations, this compound can induce convulsions and respiratory depression, similar to the effects of benzodiazepines. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis, possibly through the inhibition of Akt and ERK signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide in lab experiments is its specificity for GABA-A receptors, which allows for the selective modulation of GABAergic neurotransmission. Additionally, this compound has a longer half-life than benzodiazepines, which allows for a more sustained modulation of GABAergic neurotransmission. However, one of the limitations of using this compound is its potential toxicity at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide, including the development of more selective and potent compounds targeting GABA-A receptors or cancer cells. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic potential in various diseases. Further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in various scientific research fields.
Synthesis Methods
One of the most commonly used methods for the synthesis of N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide is the reaction between 2-(1H-pyrrol-1-yl)thiazole-4-carboxylic acid and 2-aminobenzenethiol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction yields this compound as a yellow solid, which can be purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide has been studied for its potential applications in various scientific research fields such as neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to act as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of anxiety, sleep, and seizure activity. In cancer research, this compound has been studied for its potential anti-tumor properties, as it has been shown to inhibit the growth of various cancer cell lines. In drug discovery, this compound has been used as a lead compound for the development of novel drugs targeting GABA-A receptors or cancer cells.
properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N5OS2/c20-13(11-8-21-14(16-11)19-6-1-2-7-19)15-9-4-3-5-10-12(9)18-22-17-10/h1-8H,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXRDWOIDLOUORP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=NC(=CS2)C(=O)NC3=CC=CC4=NSN=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.